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Cat. No.: B15547693

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dihydroxylysinonorleucine (DHLNL) is a crucial, naturally occurring amino acid derivative

that plays a pivotal role in the stabilization of collagen, the most abundant protein in mammals.

As a divalent reducible cross-link, DHLNL is integral to the structural integrity and mechanical

properties of connective tissues. Its formation and concentration are dynamically regulated

during tissue development and maturation, and its levels are often altered in pathological

conditions, particularly in fibrotic diseases. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, biosynthesis, and biological

function of DHLNL, with a focus on its relevance to collagen stability and disease. Detailed

experimental protocols for its analysis are also provided to facilitate further research in this

area.
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Dihydroxylysinonorleucine is formed through the condensation of a hydroxylysine residue

and a lysine residue within adjacent collagen molecules. The correct molecular formula for

DHLNL is C12H25N3O6, with a corresponding molecular weight of approximately 307.34 g/mol

.[1] The structure is characterized by an aldimine bond that is subsequently stabilized through

an Amadori rearrangement to a more stable keto-amine form.

Chemical Structure
The chemical name for Dihydroxylysinonorleucine is N6-[(2S,5S)-5-amino-5-carboxy-2-

hydroxypentyl]-5-hydroxy-L-lysine, and its CAS number is 32619-23-1.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Dihydroxylysinonorleucine is presented

in the table below.

Property Value Reference

Molecular Formula C12H25N3O6 [1]

Molecular Weight 307.34 g/mol [1]

CAS Number 32619-23-1 [1]

Nature Reducible collagen cross-link

Solubility Soluble in aqueous solutions
Inferred from analytical

protocols

Biosynthesis of Dihydroxylysinonorleucine
The formation of DHLNL is a multi-step enzymatic process that occurs in the extracellular

matrix. It is a key post-translational modification of collagen that is essential for the formation of

stable collagen fibrils.

The biosynthesis of Dihydroxylysinonorleucine involves the following key steps:

Hydroxylation of Lysine: Specific lysine residues in the telopeptide and triple-helical domains

of procollagen are hydroxylated by lysyl hydroxylase enzymes.
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Oxidative Deamination: In the extracellular space, the enzyme lysyl oxidase catalyzes the

oxidative deamination of the ε-amino group of a hydroxylysine residue in the telopeptide

region of a collagen molecule, forming a reactive aldehyde group (hydroxyallysine).

Condensation and Schiff Base Formation: This aldehyde group spontaneously condenses

with the ε-amino group of a hydroxylysine residue in the helical region of an adjacent

collagen molecule, forming an unstable aldimine bond (a Schiff base), creating dehydro-

dihydroxylysinonorleucine.

Amadori Rearrangement: The initial Schiff base adduct undergoes an Amadori

rearrangement to form a more stable keto-amine cross-link, which is the mature

Dihydroxylysinonorleucine. This rearrangement is crucial for the long-term stability of the

cross-link.
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Biosynthesis of Dihydroxylysinonorleucine.

Biological Role and Significance
Role in Collagen Stability
Dihydroxylysinonorleucine is a major reducible cross-link in many connective tissues,

particularly those with a high collagen turnover rate, such as embryonic tissues and healing

wounds. The formation of these covalent intermolecular cross-links is fundamental to the

assembly and stabilization of collagen fibrils, providing tensile strength and mechanical stability
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to tissues. The concentration of DHLNL increases as collagen matures, contributing to the

insolubility and reduced turnover of collagen fibers in mature tissues.

Association with Disease
Alterations in the levels of Dihydroxylysinonorleucine and other collagen cross-links are

associated with various pathological conditions.

Fibrosis: In fibrotic diseases, such as idiopathic pulmonary fibrosis and liver cirrhosis, there

is an excessive deposition of extracellular matrix components, including collagen. Studies

have shown that the ratio of DHLNL to other cross-links is often elevated in fibrotic tissues,

reflecting an increase in the activity of lysyl hydroxylase and lysyl oxidase. This altered

cross-linking pattern contributes to the increased stiffness and dysfunction of fibrotic organs.

Genetic Disorders: Deficiencies in the enzymes involved in DHLNL formation, such as lysyl

hydroxylase, can lead to genetic disorders like Ehlers-Danlos syndrome, characterized by

joint hypermobility, skin hyperextensibility, and tissue fragility.

Experimental Protocols
The analysis of Dihydroxylysinonorleucine in biological samples typically involves acid

hydrolysis to break down the collagen into its constituent amino acids and cross-links, followed

by chromatographic separation and detection.

General Experimental Workflow
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General workflow for DHLNL analysis.

Detailed Protocol for Quantification of
Dihydroxylysinonorleucine by LC-MS
This protocol outlines a method for the quantification of DHLNL in tissue samples using liquid

chromatography-mass spectrometry (LC-MS).

Materials:

Tissue sample (e.g., skin, tendon, lung)
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6 M Hydrochloric acid (HCl)

Sodium borohydride (NaBH4)

Internal standard (e.g., a stable isotope-labeled version of DHLNL)

Solvents for chromatography (e.g., HPLC-grade water, acetonitrile, formic acid)

Solid-phase extraction (SPE) cartridges (e.g., C18)

Liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS)

Procedure:

Sample Preparation and Hydrolysis:

Lyophilize and weigh the tissue sample (typically 5-10 mg).

Add 1 mL of 6 M HCl to the sample in a hydrolysis tube.

Seal the tube under nitrogen and heat at 110°C for 24 hours.

After cooling, centrifuge the hydrolysate to pellet any debris.

Transfer the supernatant to a new tube and evaporate the HCl under a stream of nitrogen

or using a rotary evaporator.

Re-dissolve the dried hydrolysate in 1 mL of 1% (v/v) heptafluorobutyric acid (HFBA).

Reduction of Reducible Cross-links:

Adjust the pH of the re-dissolved hydrolysate to ~7.4 with NaOH.

Add a fresh solution of sodium borohydride (10 mg/mL in 0.1 M NaOH) to the sample at a

ratio of 1:10 (v/v).

Incubate for 1 hour at room temperature.

Stop the reaction by adding glacial acetic acid dropwise until bubbling ceases.
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Purification by Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol followed by equilibration with 0.1% formic

acid in water.

Load the reduced hydrolysate onto the cartridge.

Wash the cartridge with 0.1% formic acid in water to remove salts and hydrophilic

impurities.

Elute the cross-links with a solution of acetonitrile in 0.1% formic acid.

Dry the eluate under nitrogen.

LC-MS/MS Analysis:

Reconstitute the dried sample in a suitable mobile phase (e.g., 0.1% formic acid in water).

Inject an aliquot of the sample onto a suitable LC column (e.g., a C18 reversed-phase

column).

Perform chromatographic separation using a gradient of acetonitrile in 0.1% formic acid.

Detect and quantify DHLNL using a tandem mass spectrometer operating in multiple

reaction monitoring (MRM) mode. Specific precursor-product ion transitions for DHLNL

and the internal standard should be used.

Data Analysis:

Generate a standard curve using known concentrations of a DHLNL standard.

Calculate the concentration of DHLNL in the sample by comparing its peak area to that of the

internal standard and interpolating from the standard curve.

Express the results as moles of DHLNL per mole of collagen or per milligram of dry tissue

weight.

Signaling Pathways Involved in DHLNL Formation
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Direct signaling pathways initiated by Dihydroxylysinonorleucine have not been identified.

However, the formation of DHLNL is tightly regulated by signaling pathways that control the

expression and activity of the key enzymes involved in its synthesis: lysyl hydroxylase and lysyl

oxidase.
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Regulation of DHLNL formation in fibrosis.
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For instance, in the context of fibrosis, transforming growth factor-beta (TGF-β) is a potent

stimulator of lysyl oxidase and lysyl hydroxylase expression in fibroblasts. This leads to an

increase in collagen cross-linking, including the formation of DHLNL, which contributes to the

pathological stiffening of the tissue. Therefore, targeting these upstream signaling pathways

may be a viable therapeutic strategy to modulate DHLNL levels and mitigate the progression of

fibrotic diseases.

Conclusion
Dihydroxylysinonorleucine is a fundamentally important collagen cross-link that is essential

for the structural integrity of connective tissues. Its biosynthesis is a well-regulated enzymatic

process, and its concentration is a dynamic indicator of collagen maturation and tissue

remodeling. The association of altered DHLNL levels with fibrotic diseases underscores its

potential as a biomarker and a therapeutic target. The detailed methodologies provided in this

guide are intended to facilitate further research into the multifaceted roles of

Dihydroxylysinonorleucine in health and disease, ultimately paving the way for the

development of novel diagnostic and therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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